Cas no 901030-74-8 (3-(4-ethoxyphenyl)-8-fluoro-1-(3-nitrophenyl)-1H-pyrazolo4,3-cquinoline)

3-(4-ethoxyphenyl)-8-fluoro-1-(3-nitrophenyl)-1H-pyrazolo4,3-cquinoline structure
901030-74-8 structure
Product Name:3-(4-ethoxyphenyl)-8-fluoro-1-(3-nitrophenyl)-1H-pyrazolo4,3-cquinoline
CAS No:901030-74-8
MF:C24H17FN4O3
MW:428.415188550949
CID:6059070
PubChem ID:46251465
Update Time:2025-07-14

3-(4-ethoxyphenyl)-8-fluoro-1-(3-nitrophenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

    • 3-(4-ethoxyphenyl)-8-fluoro-1-(3-nitrophenyl)-1H-pyrazolo4,3-cquinoline
    • 901030-74-8
    • AKOS001805203
    • 3-(4-ethoxyphenyl)-8-fluoro-1-(3-nitrophenyl)pyrazolo[4,3-c]quinoline
    • F3407-1640
    • 3-(4-ethoxyphenyl)-8-fluoro-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline
    • Inchi: 1S/C24H17FN4O3/c1-2-32-19-9-6-15(7-10-19)23-21-14-26-22-11-8-16(25)12-20(22)24(21)28(27-23)17-4-3-5-18(13-17)29(30)31/h3-14H,2H2,1H3
    • InChI Key: YBXJVSOYFUSSKR-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C1=C(C=N2)C(C2C=CC(=CC=2)OCC)=NN1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 428.12846858g/mol
  • Monoisotopic Mass: 428.12846858g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 656
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 85.8Ų

3-(4-ethoxyphenyl)-8-fluoro-1-(3-nitrophenyl)-1H-pyrazolo4,3-cquinoline Pricemore >>

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